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Compound of Interest

Compound Name: For-Met-Leu-Phe-OMe

CAS No.: 65929-03-5

Cat. No.: B1330203 Get Quote

Executive Safety Directive
For-Met-Leu-Phe-OMe (fMLP-OMe) is a potent chemotactic peptide receptor agonist.[1][2][3]

While often classified legally as an "Irritant" (H315/H319/H335), this classification

underestimates its biological activity.[1][2][3] It activates neutrophils and macrophages at

nanomolar concentrations.[2][3]

CRITICAL WARNING: The methyl ester modification makes this compound more lipophilic than

its parent (fMLP), significantly increasing its ability to penetrate cell membranes and skin

barriers.[3] When dissolved in DMSO, the risk of transdermal absorption is immediate and high.

The Golden Rule: Treat fMLP-OMe as a bioactive agent, not just a chemical irritant. Zero skin

contact is the only acceptable standard.

Risk Assessment & Hazard Logic
To select the correct PPE, you must understand the state of the matter. The risk profile shifts

dramatically from Inhalation (Dust) during weighing to Transdermal (Absorption) during

solubilization.[1][2][3]
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The following diagram illustrates the decision logic for safety barriers based on the

experimental stage.
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Figure 1: Risk evolution from solid state (inhalation hazard) to liquid state (absorption hazard).

[1][2][3]

PPE Specification Matrix
Standard "lab safety" is insufficient. Use this matrix to upgrade your protection protocols.
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Protection Zone
Standard
Requirement

Enhanced

Requirement (fMLP-

OMe)

Scientific Rationale

Hand Protection Single Latex/Nitrile

Double Nitrile Gloves

(min 0.11mm

thickness)

DMSO permeates

standard nitrile in <10

mins.[1][2][3] The

outer glove is

sacrificial; the inner

glove protects against

micro-tears.

Respiratory Surgical Mask
N95 Respirator (if

outside hood) or P100

Lyophilized peptides

are electrostatically

charged and "jump."

[1][2][3] Inhalation can

trigger mucous

membrane

inflammation.[2][3]

Eye Protection Safety Glasses
Chemical Splash

Goggles

Safety glasses have

gaps.[2][3]

Aerosolized peptide

dust can bypass

glasses and contact

the conjunctiva.

Body Defense Lab Coat
Closed-Front Lab

Coat + Tyvek Sleeves

Protects wrists (the

"glove gap") during

reaching motions

inside the fume hood.

[1][2][3]

Operational Protocol: Step-by-Step Handling
This protocol is designed to mitigate the "Static Cling" of the powder and the "Carrier Effect" of

the solvent.
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Phase A: Weighing (The Critical Moment)
Context: Peptides often arrive in static-prone plastic vials.[1][2][3] Opening them can cause

particles to fly.

Equlibration: Allow the vial to warm to room temperature in a desiccator before opening. This

prevents condensation, which degrades the ester bond [1].

Static Control: If available, use an anti-static gun (zerostat) on the vial before opening. If not,

wipe the vial exterior with a damp ethanol wipe to discharge static.

Containment: Perform all weighing inside a certified Fume Hood or Biological Safety Cabinet

(Class II).

Technique: Do not use a spatula that enters the stock vial. Instead, gently tap the powder

into a pre-weighed vessel to avoid cross-contamination.

Phase B: Solubilization (The High-Risk Phase)
Context: You are likely using DMSO (Dimethyl Sulfoxide) or Ethanol.[1][2][3] DMSO is a

universal carrier that will drag the peptide through your skin instantly [2].

Glove Check: Don a fresh pair of outer nitrile gloves immediately before handling DMSO.[2]

[3]

Solvent Addition: Add the solvent (DMSO) slowly down the side of the vial.

Vortexing: Cap tightly. Vortex in short bursts. Keep the vial inside the hood during vortexing

in case of cap failure.

Aliquot Strategy: Do not store the bulk solution. Aliquot immediately into single-use

microtubes to avoid repeated freeze-thaw cycles and repeated handling risks.[1][2][3]

Phase C: Experimental Workflow Visualization
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1. Equilibrate Vial
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2. Static Discharge
(Prevents aerosol)
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4. Solubilization
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(Single-use vials)
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Click to download full resolution via product page

Figure 2: Operational workflow emphasizing the critical glove change before solvent handling.

Emergency Response & Disposal
Accidental Exposure[1]

Skin Contact (with DMSO): Do NOT scrub.[1][2][3] Scrubbing increases circulation and

absorption.[2][3] Rinse gently with copious water for 15 minutes.[2][3] Remove contaminated

clothing carefully to avoid dragging it over the face.

Eye Contact: Flush for 15 minutes using an eyewash station.[2][3] Hold eyelids open. Seek

medical attention immediately—peptides can cause severe ocular inflammation.[2][3]
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Inhalation: Move to fresh air. If wheezing occurs (sensitization), seek medical help.

Waste Disposal[1][4][5][6]
Solids (Vials/Weigh boats): Dispose of as Hazardous Chemical Waste (Incineration

recommended).[1][2][3] Do not throw in trash.

Liquids: Collect in a dedicated "Bioactive Chemical" waste stream.[3]

Deactivation: While bleach (10% hypochlorite) is standard for biologicals, chemical

incineration is preferred for stable peptides like fMLP-OMe to ensure total destruction of

the amide bonds [3].[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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